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Compound of Interest

Compound Name: Argl-IN-1

Cat. No.: B12429456

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the inhibitory potency of Arg1-IN-1 against
human arginase-1, benchmarked against other known inhibitors. All quantitative data is
supported by detailed experimental protocols for independent verification.

Performance Comparison of Arginase-1 Inhibitors

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The
table below summarizes the IC50 values for Argl-IN-1 and a selection of other arginase-1
inhibitors, providing a clear comparison of their efficacy.
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Inhibitor Target IC50 Value Cell-Based IC50
Argl-IN-1 Human Arginase-1 29 nM[1] Not Reported
Arginase inhibitor 1 Human Arginase-1 223 nM[2] 8 UM (in CHO cells)[2]
Arginase inhibitor 1 Human Arginase-2 509 nM[2] Not Reported
NED-3238 Arginase-1 1.3 nM[1] Not Reported
NED-3238 Arginase-2 8.1 nM[1] Not Reported
_ 1.1 pM (in M2
OATD-02 Arginase-1 17 nM[3]
macrophages)[3]

OATD-02 Arginase-2 34 nM[3] Not Reported
Numidargistat (CB- ] 32 uM - 210 uM (cell

Human Arginase-1 86 nM[1] ]
1158) lines)[4]
Numidargistat (CB- )

Human Arginase-2 296 nM[1] Not Reported
1158)
2-Amino-6-
boronohexanoic acid Arginase-1 ~1 uM[3] Not Reported
(ABH)

Arginase-1 Signaling Pathway

Arginase-1 is a key enzyme in the urea cycle, catalyzing the hydrolysis of L-arginine to L-
ornithine and urea[5][6][7]. This activity is crucial for nitrogen metabolism and also regulates the
bioavailability of L-arginine, a substrate for nitric oxide synthase (NOS). By competing with
NOS for L-arginine, arginase-1 can modulate the production of nitric oxide, a critical signaling
molecule involved in various physiological processes including vasodilation and immune
responses[5][7]. The product of the arginase reaction, L-ornithine, is a precursor for the
synthesis of polyamines and proline, which are essential for cell proliferation and collagen
production[7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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